Cas no 1997018-36-6 ((adamantan-2-yl)methanethiol)
(adamantan-2-yl)methanethiol structure
Product Name:(adamantan-2-yl)methanethiol
CAS No:1997018-36-6
MF:C11H18S
MW:182.325622081757
CID:6127944
PubChem ID:146321186
Update Time:2024-01-10
(adamantan-2-yl)methanethiol Chemical and Physical Properties
Names and Identifiers
-
- (adamantan-2-yl)methanethiol
- SCHEMBL21650459
- EN300-1288978
- 1997018-36-6
-
- Inchi： 1S/C11H18S/c12-6-11-9-2-7-1-8(4-9)5-10(11)3-7/h7-12H,1-6H2
- InChI Key： AROSWWCDUIVJQK-UHFFFAOYSA-N
- SMILES： SCC1C2CC3CC(C2)CC1C3
Computed Properties
- Exact Mass: 182.11292175g/mol
- Monoisotopic Mass: 182.11292175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 1Ų
(adamantan-2-yl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1288978-1.0g |
(adamantan-2-yl)methanethiol |
1997018-36-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1288978-50mg |
(adamantan-2-yl)methanethiol |
1997018-36-6 | 50mg |
$768.0 | 2023-10-01 | ||
| Enamine | EN300-1288978-100mg |
(adamantan-2-yl)methanethiol |
1997018-36-6 | 100mg |
$804.0 | 2023-10-01 | ||
| Enamine | EN300-1288978-250mg |
(adamantan-2-yl)methanethiol |
1997018-36-6 | 250mg |
$840.0 | 2023-10-01 | ||
| Enamine | EN300-1288978-500mg |
(adamantan-2-yl)methanethiol |
1997018-36-6 | 500mg |
$877.0 | 2023-10-01 | ||
| Enamine | EN300-1288978-1000mg |
(adamantan-2-yl)methanethiol |
1997018-36-6 | 1000mg |
$914.0 | 2023-10-01 | ||
| Enamine | EN300-1288978-2500mg |
(adamantan-2-yl)methanethiol |
1997018-36-6 | 2500mg |
$1791.0 | 2023-10-01 | ||
| Enamine | EN300-1288978-5000mg |
(adamantan-2-yl)methanethiol |
1997018-36-6 | 5000mg |
$2650.0 | 2023-10-01 | ||
| Enamine | EN300-1288978-10000mg |
(adamantan-2-yl)methanethiol |
1997018-36-6 | 10000mg |
$3929.0 | 2023-10-01 |
(adamantan-2-yl)methanethiol Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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